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Compound of Interest

Compound Name: CGP77675 hydrate

Cat. No.: B10823678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP77675 is a potent and orally active inhibitor of the Src family of non-receptor tyrosine

kinases.[1][2][3] It plays a crucial role in various cellular processes, and its inhibition has been

a key target in cancer research and other diseases. CGP77675 inhibits the phosphorylation of

peptide substrates and the autophosphorylation of purified Src.[2][4][5][6] This document

provides detailed protocols for the preparation of CGP77675 hydrate stock solutions in

dimethyl sulfoxide (DMSO), along with relevant technical data and pathway information to

facilitate its use in research settings.

Technical Data
A summary of the key quantitative data for CGP77675 hydrate is presented in the table below

for easy reference.
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Property Value Reference

Molecular Formula C₂₆H₂₉N₅O₂ • xH₂O [5]

Formula Weight 443.5 g/mol (anhydrous) [5]

Solubility in DMSO 10 mg/mL [5]

Purity ≥98% [5]

Formulation Crystalline solid [5]

IC₅₀ (Src)
5-20 nM (peptide substrate),

40 nM (autophosphorylation)
[1][2][5]

IC₅₀ (Lck) 0.29 µM [1][3][7]

IC₅₀ (c-Yes) Low nanomolar range [5]

IC₅₀ (EGFR) 0.15 µM [1][3][7]

IC₅₀ (KDR) 1.0 µM [1][3][7]

IC₅₀ (v-Abl) 0.31 µM [1][3][7]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of CGP77675 hydrate in

DMSO.

Materials:

CGP77675 hydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes

Procedure:

Determine the required mass:

The molecular weight of anhydrous CGP77675 is 443.5 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need 4.435 mg of anhydrous

CGP77675.

Note: The actual mass may need to be adjusted based on the hydration state of the

specific lot of the compound. Refer to the manufacturer's certificate of analysis for the

exact molecular weight including water molecules.

Weighing the compound:

Carefully weigh out the calculated amount of CGP77675 hydrate powder using an

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or an amber glass vial to protect it

from light.

Dissolution in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the CGP77675
hydrate. For a 10 mM solution, if you weighed 4.435 mg, you would add 1 mL of DMSO.

Cap the tube tightly.

Solubilization:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If necessary, gently warm the solution in a water bath at 37°C for 5-10 minutes to aid in

complete solubilization.
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Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

Storage:

The stock solution should be stored at -20°C for long-term storage.

For short-term use, the solution can be stored at 4°C for a few days.

It is recommended to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.

Experimental Workflow
The following diagram illustrates the workflow for preparing the CGP77675 hydrate stock

solution.
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Stock Solution Preparation Workflow

Calculate required mass of CGP77675 hydrate

Weigh the calculated mass

Transfer to a light-protected tube

Add anhydrous DMSO

Vortex to dissolve

Optional: Gentle warming (37°C)

if needed

Ensure complete dissolution

Aliquot into smaller volumes

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing CGP77675 stock solution.
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Signaling Pathway
CGP77675 primarily targets the Src family of kinases, which are key components of various

signal transduction pathways that regulate cell growth, proliferation, and survival. The diagram

below shows a simplified representation of a signaling pathway involving Src that is inhibited by

CGP77675.

Simplified Src Signaling Pathway

Receptor Tyrosine
Kinase (RTK)

Src

Downstream Effectors
(e.g., PI3K/Akt, Ras/MAPK)

Cellular Responses
(Proliferation, Survival, etc.)

CGP77675

Inhibition

Click to download full resolution via product page

Caption: CGP77675 inhibits the Src signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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